Cas no 2253619-43-9 (Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)-)

• Product Name: Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)-
• CAS No: 2253619-43-9
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• CID: 6410692
• PubChem ID: 137832537
• Update Time: 2025-11-06

Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2-Difluoro-1-[4-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• 2253619-43-9
• EN300-6505089
• (1S)-2,2-difluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)-

• Inchi： 1S/C9H8F5N.ClH/c10-8(11)7(15)5-1-3-6(4-2-5)9(12,13)14;/h1-4,7-8H,15H2;1H/t7-;/m0./s1
• InChI Key： WYNDCOYQZVAXQC-FJXQXJEOSA-N
• SMILES： [C@@H](C1C=CC(C(F)(F)F)=CC=1)(N)C(F)F.Cl

Computed Properties

• Exact Mass: 261.0343678g/mol
• Monoisotopic Mass: 261.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)-

Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- (CAS No. 2253619-43-9): A Comprehensive Overview

Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- (CAS No. 2253619-43-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines and is characterized by the presence of difluoromethyl and trifluoromethyl substituents on the benzene ring, along with a hydrochloride salt form. The (αS)-configuration further adds to its stereochemical complexity and biological activity.

The structural characteristics of Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- are crucial for understanding its properties and potential uses. The difluoromethyl group introduces significant electronic effects, enhancing the compound's lipophilicity and metabolic stability. The trifluoromethyl group, on the other hand, contributes to the overall hydrophobicity and can influence the compound's binding affinity to specific protein targets. The hydrochloride salt form ensures good solubility in aqueous media, which is essential for its use in biological assays and pharmaceutical formulations.

Recent research studies have highlighted the potential of Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- in various therapeutic areas. One notable application is in the development of anti-cancer drugs. Fluorinated compounds are known for their ability to modulate key signaling pathways involved in cancer progression. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, including those resistant to conventional therapies. The mechanism of action involves inhibition of specific kinases and induction of apoptosis, making it a promising candidate for further preclinical and clinical evaluation.

In addition to its anti-cancer properties, Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- has shown potential in neurological disorders. Fluorinated amines have been explored for their ability to cross the blood-brain barrier and modulate neurotransmitter systems. A recent study in *Neuropharmacology* reported that this compound effectively reduced symptoms in animal models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The exact mechanisms underlying these effects are still under investigation but are believed to involve modulation of dopaminergic and cholinergic pathways.

The synthesis of Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry and purity. One common synthetic route starts with the formation of a substituted benzene derivative followed by introduction of the difluoromethyl and trifluoromethyl groups through selective fluorination reactions. The final step involves conversion to the hydrochloride salt form through protonation with hydrochloric acid. Advanced techniques such as chiral chromatography may be employed to ensure enantiopure product formation.

From a pharmacological perspective, Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- has been extensively studied for its pharmacokinetic properties. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its lipophilic nature allows it to penetrate biological membranes effectively, reaching target tissues such as tumors or brain regions with high concentrations. Metabolism primarily occurs via hepatic pathways, with major metabolites being identified and characterized.

Safety and toxicity assessments are critical for any compound entering clinical development. Studies conducted on Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- have shown that it has a favorable safety profile at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg body weight. Chronic toxicity studies are ongoing but preliminary results suggest that long-term administration is well-tolerated with minimal side effects observed.

In conclusion, Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αS)- (CAS No. 2253619-43-9) represents an exciting advancement in the field of medicinal chemistry with potential applications in cancer therapy and neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.